Cas no 2248268-09-7 (1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride)
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride is a bicyclic amine derivative with a rigid oxabicyclo scaffold, offering structural uniqueness for applications in medicinal chemistry and pharmaceutical research. The compound's constrained ring system enhances stereochemical control, making it valuable for designing bioactive molecules with improved selectivity and stability. The hydrochloride salt form ensures solubility and handling convenience in synthetic workflows. Its amine functionality provides a versatile handle for further derivatization, enabling the development of novel analogs. This compound is particularly useful in exploring structure-activity relationships (SAR) or as a building block for heterocyclic synthesis. Suitable for research use under controlled conditions.
![1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride structure](https://ossimg.kuujia.com/scimg/2248500/2248268-09-7x500.png)
2248268-09-7 structure
Product Name:1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
CAS No:2248268-09-7
MF:C7H14ClNO
MW:163.645161151886
CID:4787310
Update Time:2025-10-29
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
- 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine;hydrochloride
-
- Inchi： 1S/C7H13NO.ClH/c1-5-7(8)3-6(2,4-7)9-5;/h5H,3-4,8H2,1-2H3;1H
- InChI Key： HPCFONIQHQQUKV-UHFFFAOYSA-N
- SMILES： Cl.O1C(C)C2(CC1(C)C2)N
Computed Properties
- Exact Mass: 163.0763918 g/mol
- Monoisotopic Mass: 163.0763918 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2
- Molecular Weight: 163.64
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM559139-1g |
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95%+ | 1g |
$2326 | 2024-07-28 | |
| Enamine | EN300-6497234-1mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 1mg |
$131.0 | 2022-02-28 | |
| Enamine | EN300-6497234-2mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 2mg |
$134.0 | 2022-02-28 | |
| Enamine | EN300-6497234-5mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 5mg |
$148.0 | 2022-02-28 | |
| Enamine | EN300-6497234-10mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 10mg |
$192.0 | 2022-02-28 | |
| Enamine | EN300-6497234-20mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 20mg |
$269.0 | 2022-02-28 | |
| Enamine | EN300-6497234-25mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 25mg |
$295.0 | 2022-02-28 | |
| Enamine | EN300-6497234-50mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 50mg |
$427.0 | 2022-02-28 | |
| Enamine | EN300-6497234-100mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 100mg |
$559.0 | 2022-02-28 | |
| Enamine | EN300-6497234-250mg |
1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride |
2248268-09-7 | 95.0% | 250mg |
$799.0 | 2022-02-28 |
1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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